Cas no 2138006-48-9 (3-amino-1-3-(1-methylcyclopropyl)propyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-3-(1-methylcyclopropyl)propyl-1,2-dihydropyridin-2-one
• CAS No: 2138006-48-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5992916
• PubChem ID: 165847874
• Update Time: 2025-06-23

3-amino-1-3-(1-methylcyclopropyl)propyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-3-(1-methylcyclopropyl)propyl-1,2-dihydropyridin-2-one
• 2138006-48-9
• 3-amino-1-[3-(1-methylcyclopropyl)propyl]-1,2-dihydropyridin-2-one
• EN300-1113524

• Inchi： 1S/C12H18N2O/c1-12(6-7-12)5-3-9-14-8-2-4-10(13)11(14)15/h2,4,8H,3,5-7,9,13H2,1H3
• InChI Key： DHANFAUDHKMFLZ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CCCC1(C)CC1)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-3-(1-methylcyclopropyl)propyl-1,2-dihydropyridin-2-one

3-Amino-1-(3-(1-Methylcyclopropyl)Propyl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

3-Amino-1-(3-(1-Methylcyclopropyl)Propyl)-1,2-Dihydropyridin-2-One, also known by its CAS number 2138006-48-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and potential applications in drug development. The molecule's unique structure, featuring a dihydropyridine ring system with an amino group and a substituted cyclopropyl moiety, makes it a subject of extensive research.

The synthesis of 3-Amino-1-(3-(1-Methylcyclopropyl)Propyl)-1,2-Dihydropyridin-2-One involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. One notable approach involves the use of transition metal catalysts to facilitate key steps such as cyclization and functional group transformations. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with diverse substituents.

The pharmacological properties of this compound have been extensively studied. Research indicates that it exhibits potential as a modulator of certain cellular pathways, particularly those involved in neurodegenerative diseases. Preclinical studies have demonstrated its ability to influence key enzymes and receptors, suggesting its potential as a therapeutic agent. However, further investigations are required to fully understand its mechanism of action and safety profile.

In terms of biological activity, 3-Amino-1-(3-(1-Methylcyclopropyl)Propyl)-1,2-Dihydropyridin-2-One has shown promising results in vitro assays targeting specific cellular models. Its ability to penetrate cellular membranes and interact with target proteins highlights its potential as a drug candidate. Recent advancements in computational chemistry have enabled researchers to predict its bioavailability and pharmacokinetic properties, providing valuable insights for future clinical trials.

The structural features of this compound, including the dihydropyridine ring and the cyclopropyl group, play a crucial role in its biological activity. The amino group at position 3 contributes to hydrogen bonding capabilities, enhancing its interaction with biological targets. Meanwhile, the cyclopropyl moiety introduces steric effects that may influence the compound's selectivity and potency.

From an industrial perspective, the production and handling of CAS No. 2138006-48-9 require adherence to stringent quality control measures. The compound's stability under various storage conditions has been evaluated, ensuring its suitability for long-term use in research and development settings.

In conclusion, 3-Amino-1-(3-(1-Methylcyclopropyl)Propyl)-1,2-Dihydropyridin-2-One represents a valuable addition to the portfolio of dihydropyridine derivatives. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for further exploration in therapeutic applications. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in medicinal chemistry.